Cas no 59594-38-6 (1(6H)-Pyridazinepropanenitrile, 6-oxo-3-phenyl-)

• Product Name: 1(6H)-Pyridazinepropanenitrile, 6-oxo-3-phenyl-
• CAS No: 59594-38-6
• MF: C₁₃H₁₁N₃O
• MW: 225.245942354202
• CID: 338133
• PubChem ID: 4147009
• Update Time: 2025-04-19

1(6H)-Pyridazinepropanenitrile, 6-oxo-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1(6H)-Pyridazinepropanenitrile, 6-oxo-3-phenyl-
• 3-(6-oxo-3-phenylpyridazin-1-yl)propanenitrile
• 59594-38-6
• CHEMBL366748
• DTXSID00399906
• AKOS022655463
• 3-(6-OXO-3-PHENYL-1(6H)-PYRIDAZINYL)PROPANENITRILE
• 3-(6-Oxo-3-phenylpyridazin-1(6H)-yl)propanenitrile
• SCHEMBL11470197

• Inchi： 1S/C13H11N3O/c14-9-4-10-16-13(17)8-7-12(15-16)11-5-2-1-3-6-11/h1-3,5-8H,4,10H2
• InChI Key： ZMIMAOBHHUTJPR-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2C=CC=CC=2)=NN1CCC#N

Computed Properties

• Exact Mass: 225.09033
• Monoisotopic Mass: 225.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 56.46